Methyl 4-amino-2-[4-(4-chlorophenyl)piperazino]-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 4-amino-2-[4-(4-chlorophenyl)piperazin-1-yl]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H17ClN4O2S/c1-22-14(21)12-13(17)18-15(23-12)20-8-6-19(7-9-20)11-4-2-10(16)3-5-11/h2-5H,6-9,17H2,1H3
• InChI Key: KAYAJDTZYMKHKJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(S1)N2CCN(CC2)C3=CC=C(C=C3)Cl)N
• Molecular Formula: C15H17ClN4O2S
• Molecular Weight: 352.8 g/mol
• CAS No.: 343375-62-2

Description

Methyl 4-amino-2-[4-(4-chlorophenyl)piperazino]-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C15H17ClN4O2S and its molecular weight is 352.84. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds structurally related to "Methyl 4-amino-2-[4-(4-chlorophenyl)piperazino]-1,3-thiazole-5-carboxylate" have been synthesized and evaluated for their antimicrobial efficacy. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives that exhibited good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents H. Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas. Similarly, other studies have focused on synthesizing and testing the antimicrobial activities of compounds with similar structural elements, showing varying degrees of efficacy against bacteria and fungi Serap Başoğlu, Serdar Ulker, S. Alpay‐Karaoglu, N. Demirbas.

Antifungal and Anticancer Properties

Research has also been directed towards exploring the antifungal and anticancer potential of these compounds. For example, Chandrappa et al. (2010) synthesized thioxothiazolidin-4-one derivatives that demonstrated significant anticancer activity in vivo against mouse tumors. These compounds also exhibited strong antiangiogenic effects, suppressing tumor-induced endothelial proliferation, indicating their potential in anticancer therapy S. Chandrappa, H. Chandru, A. Sharada, K. Vinaya, C. Ananda Kumar, N. R. Thimmegowda, P. Nagegowda, M. Karuna Kumar, K. Rangappa.

Mechanism of Action

The mechanism of action of piperazine involves its function as an antagonist of the neurotransmitter gamma-aminobutyric acid (GABA). GABA, an inhibitory neurotransmitter, assumes a critical role in the regulation of neuronal excitability. Piperazine binds to GABA receptors, impeding the binding of GABA and thereby inhibiting its action.